Cas no 832098-81-4 (Thiourea, [4-(cyclohexylmethoxy)phenyl]-)

Thiourea, [4-(cyclohexylmethoxy)phenyl]- structure
832098-81-4 structure
Product Name:Thiourea, [4-(cyclohexylmethoxy)phenyl]-
CAS No:832098-81-4
MF:C14H20N2OS
MW:264.386402130127
CID:676626
PubChem ID:5277308
Update Time:2025-04-19

Thiourea, [4-(cyclohexylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, [4-(cyclohexylmethoxy)phenyl]-
    • [4-(cyclohexylmethoxy)phenyl]thiourea
    • SCHEMBL3423612
    • DTXSID90415008
    • Thiourea, N-[4-(cyclohexylmethoxy)phenyl]-
    • 832098-81-4
    • Inchi: 1S/C14H20N2OS/c15-14(18)16-12-6-8-13(9-7-12)17-10-11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H3,15,16,18)
    • InChI Key: WSGLBOMOCHYEEB-UHFFFAOYSA-N
    • SMILES: S=C(N)NC1C=CC(=CC=1)OCC1CCCCC1

Computed Properties

  • Exact Mass: 264.12963444g/mol
  • Monoisotopic Mass: 264.12963444g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 79.4Ų
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